Cas no 36067-92-2 (2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine)

• Product name: 2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine
• CAS No: 36067-92-2
• MF: C₂₂H₂₈N₂
• MW: 320.471125602722
• CID: 1474317
• PubChem ID: 215687

2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine
• 2-benzhydryl-3,4,5,7,8,9,10,10a-octahydro-1H-pyrido[1,2-a][1,4]diazepine
• DTXSID50957479
• Pyrido(1,2-a)(1,4)diazepine, decahydro-2-(diphenylmethyl)-
• BRN 0621981
• Decahydro-2-(diphenylmethyl)pyrido(1,2-a)(1,4)diazepine
• 36067-92-2

• Inchi： InChI=1S/C22H28N2/c1-3-10-19(11-4-1)22(20-12-5-2-6-13-20)24-17-9-16-23-15-8-7-14-21(23)18-24/h1-6,10-13,21-22H,7-9,14-18H2
• InChI Key： KBXBTXJWWODWFS-UHFFFAOYSA-N
• SMILES： C1CCN2CCCN(CC2C1)C(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 320.22544
• Monoisotopic Mass: 320.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 428.9°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.616
• PSA: 6.48